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Introduction

Methyl trans-4-Aminocyclohexanecarboxylate Hydrochloride is a bifunctional organic
compound of significant interest in modern medicinal chemistry and organic synthesis.[1] It
serves as a high-value building block, providing a rigid and well-defined three-dimensional
scaffold essential for the construction of complex pharmaceutical agents.[2] The molecule's
structure incorporates a trans-1,4-disubstituted cyclohexane ring, which offers a
conformationally constrained framework, a primary amine hydrochloride for stable handling and
versatile derivatization, and a methyl ester for further modification. These features make it an
invaluable starting material for synthesizing molecules where precise spatial orientation of
functional groups is critical for biological activity. This guide provides a comprehensive
technical overview of its properties, synthesis, characterization, and strategic applications in
drug development.

Physicochemical and Structural Properties
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The utility of this compound is fundamentally dictated by its structural and chemical
characteristics. The hydrochloride salt form enhances its stability and aqueous solubility,
simplifying handling and formulation compared to the free base. The trans stereochemistry of
the substituents on the cyclohexane ring forces them into a diequatorial orientation in the stable
chair conformation, a critical feature for its application in drug design.

Conformational Analysis

The cyclohexane ring predominantly exists in a low-energy chair conformation. For 1,4-
disubstituted cyclohexanes, the trans isomer is significantly more stable than the cis isomer
because both substituents can occupy equatorial positions, minimizing steric hindrance.[3] This
diequatorial arrangement (e,e) avoids the energetically unfavorable 1,3-diaxial interactions that
would occur if either group were in an axial position.[3][4] This inherent conformational rigidity
is a key reason for its use as a scaffold, as it reduces the entropic penalty upon binding to a
biological target by pre-organizing the pharmacophoric groups in a defined spatial orientation.

[5]
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Caption: Stability of trans vs. cis 1,4-disubstituted cyclohexanes.

Key Physicochemical Data

A summary of the core physicochemical properties is provided below. This data is essential for
planning synthetic reactions, purification, and formulation development.
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Property Value Source(s)

methyl 4-aminocyclohexane-1-
IUPAC Name _ [6]
carboxylate;hydrochloride

trans-4-
Aminocyclohexanecarboxylic
Synonyms )
Acid Methyl Ester
Hydrochloride
CAS Number 61367-07-5 [1]
Molecular Formula CsH16CINO2 [7]
Molecular Weight 193.67 g/mol [7]
White to off-white crystalline
Appearance , [6]
solid
Melting Point 231 -237°C [1][8]
N ] 255.4 °C at 760 mmHg (for
Boiling Point [7]
free base)
Solubility Soluble in water. 9]

Store at room temperature in a
Storage [10]
dry, dark place.

Synthesis and Purification

The most common and efficient laboratory-scale synthesis of Methyl trans-4-
Aminocyclohexanecarboxylate Hydrochloride involves the direct esterification of the parent
amino acid, trans-4-aminocyclohexanecarboxylic acid.

Causality Behind Experimental Choices

o Starting Material:trans-4-Aminocyclohexanecarboxylic acid is used to ensure the desired
stereochemistry is retained in the final product.
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e Reagent: Thionyl chloride (SOCL) is a highly effective reagent for this transformation. It
reacts with methanol to form methyl chloroformate and HCI in situ. The generated HCI acts
as the catalyst for the Fischer esterification. The use of SOCIz ensures the reaction goes to
completion by converting the carboxylic acid to a more reactive acyl chloride intermediate,
while also providing the necessary acid catalyst and forming the final hydrochloride salt.

e Solvent: Methanol serves as both the reactant and the solvent, maximizing the concentration
of the esterifying agent and driving the equilibrium towards the product.

o Temperature Control: The initial cooling to -10 °C is critical to control the exothermic reaction
between thionyl chloride and methanol. The subsequent refluxing provides the necessary
activation energy for the esterification to proceed to completion in a reasonable timeframe.[9]

» Workup: Concentration under reduced pressure is sufficient to remove the volatile solvent
and byproducts (SOz and excess HCI), yielding the crude product.

 Purification: Recrystallization is the preferred method for purification. The choice of solvent
(e.g., ethanol, methanol/ethyl acetate) is critical and should be selected to ensure the
compound is highly soluble at high temperatures but sparingly soluble at low temperatures,
allowing for the formation of pure crystals upon cooling.

Experimental Protocol: Esterification with Thionyl
Chloride
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Preparation

Suspend trans-4-aminocyclohexanecarboxylic acid in Methanol

.

Cool suspension to -10 °C

Reaction

Add Thionyl Chloride dropwise

.

Warm to Room Temperature (15 min)

.

Reflux for 1 hour

Workup & Purification

Cool to Room Temperature

.

Concentrate under reduced pressure

.

Recrystallize from suitable solvent

Obtain Pure Product

Methyl trans-4-Aminocy: Reduction . U Further Key Oclacitinib Coupling with
[ (Title Compound) (e:g. LiAIH4) {rans-+HA Deyelohexyl Functionalizati Precursor Scaffold Pyrrolopyrimidine Qudhagiihl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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